Cas no 1803734-59-9 (3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1803734-59-9
• MF: C₇H₄F₄INO
• MW: 321.010848045349
• CID: 4906154
• Update Time: 2025-07-19

3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F4INO/c8-3-14-4-1-2-5(7(9,10)11)13-6(4)12/h1-2H,3H2
• InChI Key： ORDXVMCBQNLLIJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=N1)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1803734-59-9)

3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1803734-59-9) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of fluorine, iodine, and trifluoromethyl functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity have positioned it as a key player in the development of novel small-molecule drugs and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has propelled interest in 3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity in drug candidates, aligning with trends in precision medicine and targeted therapies. Researchers frequently search for "fluorinated pyridine applications" or "iodo-substituted heterocycles in drug discovery," reflecting the compound's relevance in cutting-edge science.

From a synthetic perspective, CAS No. 1803734-59-9 serves as a versatile building block for cross-coupling reactions, particularly in palladium-catalyzed transformations. Its iodo-substituent at the 2-position enables efficient Sonogashira, Suzuki-Miyaura, or Buchwald-Hartwig reactions – topics frequently queried in organic synthesis forums. The compound's trifluoromethyl group further contributes to lipophilicity, a critical parameter in central nervous system (CNS) drug design.

In agrochemical applications, 3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine demonstrates potential as a precursor for next-generation pesticides. The agriculture industry's shift toward low-volume, high-efficiency solutions has increased searches for "fluorinated pyridine insecticides" and "halogenated heterocycle mode of action." This compound's structural features may contribute to novel mechanisms of action against resistant pest strains.

Analytical characterization of CAS No. 1803734-59-9 typically involves advanced techniques such as NMR spectroscopy (particularly 19F-NMR), mass spectrometry, and X-ray crystallography. These methods help confirm the compound's regiochemistry and purity – common concerns reflected in search queries like "how to analyze fluorinated pyridines" or "characterization of iodo-heterocycles." The fluoromethoxy group presents unique analytical challenges that interest researchers in structural elucidation.

Environmental and stability considerations for 3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine align with growing industry focus on green chemistry principles. Researchers frequently investigate "degradation pathways of fluorinated compounds" and "iodo-substituent stability under reaction conditions." The compound's photostability and hydrolytic resistance are particularly relevant for applications requiring prolonged environmental persistence.

The commercial availability of CAS No. 1803734-59-9 through specialty chemical suppliers has expanded its accessibility to research institutions. Procurement-related searches often include terms like "high-purity fluorinated pyridine suppliers" or "custom synthesis of iodo-trifluoromethyl compounds." Proper handling requires standard laboratory safety protocols for halogenated materials, though it doesn't fall under hazardous classifications that would restrict research use.

Future research directions for 3-Fluoromethoxy-2-iodo-6-(trifluoromethyl)pyridine may explore its potential in PET radiopharmaceuticals (leveraging the iodine moiety) or as a scaffold for kinase inhibitors. These applications resonate with trending searches about "halogenated compounds in imaging agents" and "trifluoromethyl effects on protein binding." The compound's versatility ensures its continued importance in medicinal chemistry optimization strategies.